Erbium(3+);oxygen(2-);fluoride
Description
Erbium(III) fluoride is the fluoride of erbium, a rare earth metal, with the chemical formula ErF3 . It appears as a pinkish powder . It can be used to make infrared light-transmitting materials and up-converting luminescent materials .
Synthesis Analysis
Erbium(III) fluoride can be produced by reacting erbium(III) nitrate and ammonium fluoride . The reaction is as follows: Er(NO3)3 + 3 NH4F → 3 NH4NO3 + ErF3 .Molecular Structure Analysis
The molecular formula of Erbium(3+);oxygen(2-) is Er2O3 . The average mass is 382.516 Da and the monoisotopic mass is 379.845337 Da .Chemical Reactions Analysis
Erbium metal reacts with all the halogens . The reaction with fluorine is as follows: 2 Er (s) + 3 F2 (g) → 2 ErF3 (s) .Physical And Chemical Properties Analysis
Erbium(III) fluoride has a density of 7.820g/cm3 . Its melting point is 1,146 °C and its boiling point is 2,200 °C . It is insoluble in water . The element adopts a close-packed hexagonal structure with a = 3.5592 Å and c = 5.5850 Å at room temperature .Safety And Hazards
Future Directions
Erbium-doped fluoride fiber lasers operating near 2.8 microns have been reported . The research proposes an energy transfer model with a cubic atomic population dependence to accurately model the behavior of these high-power lasers . This suggests potential future directions in the development of high-power erbium-doped fluoride fiber lasers.
properties
IUPAC Name |
erbium(3+);oxygen(2-);fluoride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Er.FH.O/h;1H;/q+3;;-2/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WHNBDFNXKDUDPO-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-2].[F-].[Er+3] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
ErFO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Erbium(3+);oxygen(2-);fluoride | |
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